Cas no 17058-53-6 (2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-)
17058-53-6 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-
CAS No:17058-53-6
MF:C18H12O2S2
MW:324.416682243347
CID:159866
PubChem ID:86928
Update Time:2025-04-19
2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-
- 2,5-bis(phenylsulfanyl)cyclohexa-2,5-diene-1,4-dione
- 2,5-Bis(phenylthio)-1,4-benzoquinone
- 2,5-Bis(phenylthio)benzoquinone
- 2,5-Bis(phenylthio)-p-benzoquinone
- 2,5-Bis-phenylmercapto-[1,4]benzochinon
- 2,5-bis-phenylsulfanyl-[1,4]benzoquinone
- 2,5-di-(thiophenyl)benzoquinone
- AC1L3CLT
- BRN 3367850
- NSC406552
- p-Benzoquinone, 2,5-bis(phenylthio)-
- SureCN7919414
- USAF PD-18
- 2,4-dione, 2,5-bis(phenylthio)-
- 17058-53-6
- 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(phenylthio)-
- WLN: L6V DVJ BSR& ESR
- p-Benzoquinone,5-bis(phenylthio)-
- CHEMBL2087987
- 2,5-Bis(phenylthio)-2,5-cyclohexadiene-1,4-dione
- 3-08-00-03353 (Beilstein Handbook Reference)
- DTXSID30168884
- UNII-IYZ9ZT78ZU
- IYZ9ZT78ZU
- SCHEMBL7919414
- NSC 406552
- NSC-406552
-
- Inchi: 1S/C18H12O2S2/c19-15-12-18(22-14-9-5-2-6-10-14)16(20)11-17(15)21-13-7-3-1-4-8-13/h1-12H
- InChI Key: CQBMMTIVMOJHSO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1=CC(C(=CC1=O)SC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 324.02796
- Monoisotopic Mass: 324.02787197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 34.14
2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
17058-53-6 (2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-) Related Products
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